Cas no 145737-02-6 (4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole)

4-Phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole is a heterocyclic compound featuring a thiazole core substituted with a phenyl group at the 4-position and a pyrrole moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The compound's rigid aromatic framework enhances its potential as a building block for designing pharmacologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its distinct substitution pattern allows for further functionalization, enabling tailored modifications for specific applications. The thiazole-pyrrole hybrid system may also exhibit interesting photophysical properties, suggesting utility in materials science.

4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole structure

145737-02-6 structure

Product Name:4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole

CAS No:145737-02-6

MF:C₁₃H₁₀N₂S

MW:226.296901226044

MDL:MFCD23696887

CID:3760188

PubChem ID:135407254

Update Time:2025-10-29

4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- Thiazole, 4-phenyl-2-(1H-pyrrol-2-yl)-
- 4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole
- SCHEMBL8798823
- 145737-02-6
- EN300-249971
- MDL： MFCD23696887
- Inchi： 1S/C13H10N2S/c1-2-5-10(6-3-1)12-9-16-13(15-12)11-7-4-8-14-11/h1-9,14H
- InChI Key： NGKFDGMWOWNTSV-UHFFFAOYSA-N
- SMILES： S1C=C(C2=CC=CC=C2)N=C1C1=CC=CN1

Computed Properties

Exact Mass: 226.05646950Da
Monoisotopic Mass: 226.05646950Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 56.9Å²

4-phenyl-2-(1H-pyrrol-2-yl)-1,3-thiazole Pricemore >>

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